Dorzolamide-d5 Maleate
CAS No.:
Cat. No.: VC0212445
Molecular Formula: C10H11D5N2O4S3.C4H4O4
Molecular Weight: 445.543
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C10H11D5N2O4S3.C4H4O4 |
---|---|
Molecular Weight | 445.543 |
Introduction
Chemical Structure and Properties
Dorzolamide-d5 Maleate is characterized by the following properties:
Property | Value |
---|---|
CAS Number | 120279-96-1 (unlabelled free base) |
Molecular Formula | C10H11D5N2O4S3.C4H4O4 |
Molecular Weight | 445.543 |
Chemical Name | (4S-trans)-4-(ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide maleate (deuterated) |
The compound is structurally identical to dorzolamide except for the replacement of five hydrogen atoms with deuterium atoms . The maleate salt form enhances stability and solubility compared to other salt forms. The parent structure of dorzolamide consists of a thieno[2,3-b]thiopyran core with a sulfonamide group, which is essential for its carbonic anhydrase inhibitory activity .
Analytical Applications
Dorzolamide-d5 Maleate serves as an essential internal standard in analytical methods, particularly in mass spectrometry-based techniques for the quantification of dorzolamide in biological samples.
Mass spectrometric parameters for Dorzolamide-d5 have been established in validated analytical methods:
Parameter | Value |
---|---|
Retention time (min) | 1.02 |
Quantifier MRM transition (m/z) | 330.1 > 135.1 |
Collision voltage (V) | 30.0 |
Collision energy (eV) | 30.0 |
Qualifier MRM transition (m/z) | 330.1 > 199.0 |
Collision voltage (V) | 30.0 |
Collision energy (eV) | 18.0 |
These parameters, derived from validated UHPLC-MS/MS methods, demonstrate the utility of Dorzolamide-d5 as an internal standard for accurate quantification .
Comparison with Dorzolamide Hydrochloride
Dorzolamide is typically used in ophthalmic preparations as the hydrochloride salt. In contrast, Dorzolamide-d5 Maleate utilizes the maleate salt form for enhanced stability as an analytical standard. The following comparison highlights key differences:
Property | Dorzolamide Hydrochloride | Dorzolamide-d5 Maleate |
---|---|---|
Molecular Formula | C10H16N2O4S3- HCl | C10H11D5N2O4S3.C4H4O4 |
Molecular Weight | 360.91 | 445.543 |
Primary Use | Therapeutic agent | Analytical standard |
Salt Form | Hydrochloride | Maleate |
Isotopic Labeling | None | Five deuterium atoms |
Dorzolamide hydrochloride is optically active with a specific rotation of [α] 25°C (C=1, water) = ~-17° at 405 nm . While the isotopic labeling in Dorzolamide-d5 Maleate maintains identical chemical properties, the mass difference allows for differentiation in mass spectrometric analysis.
Research Applications and Studies
Dorzolamide-d5 Maleate plays a critical role in pharmaceutical research, particularly in:
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Development and validation of analytical methods for dorzolamide quantification
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Pharmacokinetic studies of dorzolamide in various biological matrices
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Quality control of pharmaceutical formulations
One significant application is in the development of ultra-high-performance liquid chromatography (UHPLC) methods coupled with tandem mass spectrometry for the simultaneous determination of dorzolamide and its metabolites in biological samples . Such methods are essential for therapeutic drug monitoring and pharmacokinetic studies.
Research has also utilized stable isotope-labeled compounds like Dorzolamide-d5 Maleate in mass spectrometry-based metabolomics, which allows simultaneous tracking of drug metabolism and effects on endogenous metabolism .
Analyte | Concentration Range in Biological Samples |
---|---|
Dorzolamide | 4-25 ng/ml |
N-deethyl-dorzolamide | 1-5 ng/ml |
These findings highlight the importance of sensitive analytical methods using appropriate internal standards like Dorzolamide-d5 Maleate .
Future Directions
The continued development of stable isotope-labeled standards like Dorzolamide-d5 Maleate will likely expand in several directions:
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Enhanced sensitivity in bioanalytical methods for pharmacokinetic studies
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Application in metabolomic studies of ophthalmic drugs
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Development of multiplex assays for simultaneous quantification of multiple ophthalmic drugs
As analytical techniques continue to advance, particularly in the field of mass spectrometry, the importance of well-characterized internal standards like Dorzolamide-d5 Maleate will only increase.
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